Cas no 1803741-88-9 (2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde)

• Product Name: 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde
• CAS No: 1803741-88-9
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4818622
• Update Time: 2025-10-23

2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde

• Inchi： 1S/C10H6ClNO3/c11-4-8(14)10-12-7-3-1-2-6(5-13)9(7)15-10/h1-3,5H,4H2
• InChI Key： RLJSMHMLGQGISU-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC=C(C=O)C=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2

Additional information on 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde

Comprehensive Overview of 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde (CAS No. 1803741-88-9)

2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde (CAS No. 1803741-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a chloroacetyl group and a carboxaldehyde moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde is C₁₀H₆ClNO₃, with a molecular weight of 223.61 g/mol. Its unique structure combines the reactivity of an aldehyde with the electrophilic properties of a chloroacetyl group, enabling it to participate in various chemical reactions such as nucleophilic substitutions and condensations. Researchers often utilize this compound in the development of heterocyclic compounds, which are pivotal in designing new therapeutic agents.

One of the most notable applications of 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, it has been employed in the preparation of kinase inhibitors, which are crucial in cancer research. The compound's ability to act as a building block for bioactive molecules has made it a subject of interest in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde is also explored in material science. Its aromatic and heterocyclic nature contributes to the development of advanced materials with unique optical and electronic properties. Researchers are investigating its potential in creating organic semiconductors and luminescent materials, which are essential for next-generation electronic devices.

The synthesis of 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde typically involves multi-step organic reactions, including cyclization and functional group transformations. Precise control over reaction conditions is necessary to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize the compound and confirm its structure.

From a commercial perspective, the demand for 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde is steadily increasing due to its relevance in drug discovery and material innovation. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of research institutions and industries. The compound is often listed under its CAS number 1803741-88-9 in chemical databases, making it easily accessible for procurement.

Safety and handling of 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde require adherence to standard laboratory protocols. While it is not classified as a hazardous substance, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers should use appropriate personal protective equipment (PPE) when working with this compound to minimize exposure.

In conclusion, 2-(2-Chloroacetyl)benzo[d]oxazole-7-carboxaldehyde (CAS No. 1803741-88-9) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique chemical properties and versatility as an intermediate make it a valuable asset in modern research. As the scientific community continues to explore its capabilities, this compound is expected to play a pivotal role in advancing innovative therapies and cutting-edge materials.